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Compound of Interest

Compound Name:
2-Chloro-4-hydroxy-5-

iodobenzonitrile

Cat. No.: B12461357

Get Quote

Technical Safety Guide: 2-Chloro-4-hydroxy-5-
iodobenzonitrile
CAS Registry Number: 2088367-94-4 Formula: C₇H₃ClINO Molecular Weight: 279.46 g/mol

Synonyms: 2-Chloro-4-hydroxy-5-iodobenzonitrile; 4-Hydroxy-5-iodo-2-chlorobenzonitrile

Part 1: Executive Technical Summary
Compound Profile & Significance
2-Chloro-4-hydroxy-5-iodobenzonitrile is a highly functionalized halogenated aromatic

intermediate used primarily in the synthesis of complex pharmaceutical scaffolds.[1] Its

structural triad—an electrophilic nitrile group, a nucleophilic phenol, and two distinct halogens

(chlorine and iodine)—makes it a versatile "linchpin" molecule in medicinal chemistry.

Key Applications:

Suzuki-Miyaura Coupling: The C-I bond at position 5 is highly reactive toward palladium-

catalyzed cross-couplings, allowing for the introduction of biaryl motifs common in kinase

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12461357#bc-rfq
https://www.benchchem.com/product/b12461357/docs?utm_src=pdf-body#sds-for-2-chloro-4-hydroxy-5-iodobenzonitrile-safety-data-sheet
https://www.benchchem.com/product/b12461357/docs?utm_src=pdf-body#sds-for-2-chloro-4-hydroxy-5-iodobenzonitrile-safety-data-sheet
https://www.benchchem.com/product/b12461357
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12461357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


inhibitors.

SGLT2 Inhibitors: Used as a building block for gliflozin-class antidiabetic agents where the

benzonitrile core mimics the distal aryl ring.

Heterocycle Formation: Precursor for 6-aminophenanthridines and benzofurans via

cyclization reactions involving the nitrile and adjacent hydroxyl group.

Risk Assessment Philosophy
While specific toxicological data for this exact CAS is limited ("Not fully investigated"), its

structural homology to Ioxynil (3,5-diiodo-4-hydroxybenzonitrile) and Chloroxynil mandates a

conservative safety approach. Researchers must treat this compound as a severe eye irritant

and a potential aquatic toxin with bioavailability implications typical of lipophilic halogenated

nitriles.

Part 2: Hazard Identification & Safety Matrix
GHS Classification (Predicted & Analog-Based)

Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[2][3]
H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[2]
H315

Serious Eye

Damage/Irritation
2A

Causes serious eye

irritation.[2][3]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[3]
H335

Aquatic Toxicity

(Acute)
1 (Predicted)

Very toxic to aquatic

life.[4]
H400

Structural Alerts & Mechanism of Toxicity
Nitrile Moiety (-CN): While aromatic nitriles are generally more stable than aliphatic ones,

metabolic oxidation can release cyanide ions in vivo, though this is less likely with sterically
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crowded halogenated rings. The primary risk is chemical asphyxiation at high doses.

Halogenated Phenol: The presence of Iodine and Chlorine increases lipophilicity (LogP

~3.06), facilitating dermal absorption. It also enhances the acidity of the phenol, making it a

potent irritant to mucous membranes.

Electrophilic Potential: The compound is a skin sensitizer candidate due to its ability to form

covalent bonds with nucleophilic skin proteins (haptenization).

Part 3: Operational Safety Protocols
Engineering Controls & Containment

Primary Barrier: All handling of the solid powder must occur within a Class II Biosafety

Cabinet or a chemical fume hood with a face velocity of >100 fpm.

Static Control: Halogenated powders are prone to static charge buildup. Use anti-static

weighing boats and grounded spatulas to prevent dispersion.

Personal Protective Equipment (PPE) Matrix
Body Part Standard PPE

High-Risk Procedure
(Scale-Up >10g)

Hands
Double Nitrile Gloves (0.11

mm min)

Silver Shield® / Laminate

Gloves (under Nitrile)

Eyes Chemical Splash Goggles Goggles + Face Shield

Respiratory N95 (if in hood)
P100/P3 Respirator (if outside

hood)

Body Lab Coat (Cotton/Poly)
Tyvek® Coverall + Chemical

Apron

Safe Handling Workflow (Graphviz Visualization)
The following diagram outlines the decision logic for handling this compound, integrating

exposure controls and waste management.
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Start: Weighing 2-Chloro-4-hydroxy-5-iodobenzonitrile

Is Quantity > 10g?

Standard PPE:
Double Nitrile Gloves

Fume Hood

No

Enhanced PPE:
Laminate Gloves

Respirator Standby

Yes

Solubilization:
Avoid DMSO (Skin Penetration Enhancer)

Use EtOAc or DCM

Reaction Setup:
Closed Vessel / Inert Atmosphere

Quench/Workup:
Acidic Workup (Avoid HCN release)

Disposal:
Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational workflow for handling halogenated benzonitriles, emphasizing scale-

dependent PPE and solvent selection.

Part 4: Emergency Response & First Aid[3]
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Critical Note: In the event of exposure, speed is critical. The lipophilic nature of the iodine

substituent allows rapid tissue penetration.

Scenario 1: Ocular Exposure (Powder/Solution)
Immediate Action: Do not rub eyes.

Flush: Use an eyewash station for a minimum of 15 minutes, holding eyelids open.

Medical: Seek an ophthalmologist immediately. The acidity of the phenol group can cause

corneal clouding.

Scenario 2: Dermal Exposure
Solvent Wash: If dissolved in organic solvents (DCM, DMSO), wash with Polyethylene Glycol

(PEG 400) or soap and water. Do not use ethanol, as it may enhance absorption.

Neutralization: Rinse with copious water.[3] No specific antidote is required unless cyanosis

(blue skin) appears, indicating nitrile metabolism issues (rare).

Scenario 3: Spills (Solid)
Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don N95 mask and double gloves.

Cleanup: Wet the powder slightly with an inert solvent (heptane) to prevent dust, then sweep

into a container. Do not use a vacuum unless it is HEPA-filtered and explosion-proof.

Part 5: Experimental Protocol – Iodination Validation
Self-validating protocol for synthesizing/verifying the compound identity.

Context: Synthesis of 2-Chloro-4-hydroxy-5-iodobenzonitrile often involves iodination of 2-

chloro-4-hydroxybenzonitrile.[1]

Protocol:
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Reagents: 2-Chloro-4-hydroxybenzonitrile (1.0 eq), N-Iodosuccinimide (NIS, 1.1 eq),

Trifluoroacetic acid (TFA, solvent).

Setup: Flame-dried round bottom flask, N2 atmosphere.

Procedure: Dissolve starting material in TFA. Add NIS portion-wise at 0°C. Warm to RT and

stir for 4 hours.

Validation (TLC): Eluent 20% EtOAc/Hexane. Product Rf ~0.4 (Starting material Rf ~0.3).

The Iodine atom significantly increases lipophilicity, moving the spot higher than expected for

a phenol.

Workup: Quench with sat. Na2S2O3 (removes excess Iodine - color change from purple to

yellow/clear). Extract with EtOAc.

Causality Check: If the solution remains purple, unreacted iodine species are present.

Sodium thiosulfate is the specific visual validator for this step.

Part 6: Storage & Stability
Temperature: 2-8°C (Refrigerate).

Light Sensitivity:Light Sensitive. The C-I bond is photolabile. Store in amber vials or wrap in

aluminum foil.

Incompatibility: Strong oxidizing agents, strong bases (deprotonates the phenol, potentially

causing polymerization).

Part 7: Disposal Considerations
Waste Stream Classification:Halogenated Organic Waste.

Do NOT mix with acidic aqueous waste streams if there is any risk of nitrile hydrolysis

(though slow).

Do NOT mix with oxidizers (risk of exothermic iodine release).

Labeling: Must be clearly labeled "Toxic," "Halogenated," and "Irritant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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